Cas no 2172569-19-4 (1-{2-aminobicyclo2.2.1heptan-2-yl}-4-methylcyclohexan-1-ol)

• Product Name: 1-{2-aminobicyclo2.2.1heptan-2-yl}-4-methylcyclohexan-1-ol
• CAS No: 2172569-19-4
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6172448
• PubChem ID: 165777577
• Update Time: 2025-07-01

1-{2-aminobicyclo2.2.1heptan-2-yl}-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-aminobicyclo2.2.1heptan-2-yl}-4-methylcyclohexan-1-ol
• 1-{2-aminobicyclo[2.2.1]heptan-2-yl}-4-methylcyclohexan-1-ol
• 2172569-19-4
• EN300-1646115

• Inchi： 1S/C14H25NO/c1-10-4-6-13(16,7-5-10)14(15)9-11-2-3-12(14)8-11/h10-12,16H,2-9,15H2,1H3
• InChI Key： ISXCRSMARXZYFO-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CC2CCC1C2)N

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-{2-aminobicyclo2.2.1heptan-2-yl}-4-methylcyclohexan-1-ol

Introduction to 1-{2-Aminobicyclo[2.2.1]heptan-2-yl}-4-methylcyclohexanol (CAS NO: 2172569-19-4)

The compound 1-{2-aminobicyclo[2.2.1]heptan-2-yl}-4-methylcyclohexanol (CAS NO: 2172569-19-4) is a highly specialized molecule with significant potential in the field of biomedical research. This compound belongs to the category of bicyclic alkaloids, which are known for their complex ring structures and diverse biological activities. Its unique structure, featuring a bicyclo[2.2.1]heptane moiety fused with a cyclohexanol group, makes it an interesting candidate for exploring its pharmacological properties.

The development of this compound has been driven by the need to identify novel bioactive molecules that can address unmet medical needs. Recent studies have highlighted the importance of bicyclic structures in drug discovery, as they often exhibit high selectivity and potency due to their rigid conformations. The presence of the amino group in the bicyclo system adds an additional layer of complexity, potentially enabling target-specific interactions.

Recent research has focused on understanding the mechanism of action of this compound. Preclinical studies have shown that it exhibits antimicrobial activity, particularly against resistant strains of bacteria, which is a critical area of focus in contemporary medicine. Additionally, preliminary investigations suggest that the molecule may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The synthesis of 1-{2-aminobicyclo[2.2.1]heptan-2-yl}-4-methylcyclohexanol is a testament to the advancements in organic chemistry. The use of modern stereochemical techniques has enabled the precise construction of its complex bicyclic framework. This achievement underscores the importance of chemical innovation in addressing challenges in drug development.

In terms of applications, this compound represents a promising lead in the discovery of new therapeutic agents. Its unique structural features make it suitable for exploring interactions with a variety of biological targets, including enzymes, receptors, and transport proteins. Ongoing studies aim to elucidate its full spectrum of biological activities and identify potential therapeutic indications.

Moreover, the compound's stability and pharmacokinetic profile have been evaluated in preclinical models. These evaluations are crucial for determining its suitability as a drug candidate. Results indicate that it exhibits favorable bioavailability and metabolic stability, which are key attributes for any potential therapeutic agent.

In conclusion, 1-{2-aminobicyclo[2.2.1]heptan-2-yl}-4-methylcyclohexanol (CAS NO: 2172569-19-4) stands as a remarkable example of how advancements in biomedical science can lead to the discovery of novel compounds with significant therapeutic potential. As research continues, it is anticipated that this compound will contribute valuable insights into the development of new drugs and treatments.